Cas no 1785613-49-1 (4,4-difluorobutane-1-sulfonyl chloride)

• Product Name: 4,4-difluorobutane-1-sulfonyl chloride
• CAS No: 1785613-49-1
• CID: 4614189
• PubChem ID: 84664402
• Update Time: 2025-05-20

4,4-difluorobutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4,4-difluorobutane-1-sulfonyl chloride

Additional information on 4,4-difluorobutane-1-sulfonyl chloride

4,4-Difluorobutane-1-Sulfonyl Chloride (CAS No. 1785613-49-1)

4,4-Difluorobutane-1-sulfonyl chloride, also known by its CAS number 1785613-49-1, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of butane sulfonyl chloride, with two fluorine atoms substituted at the fourth position of the butane chain. The presence of these fluorine atoms imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in various chemical reactions.

The synthesis of 4,4-difluorobutane-1-sulfonyl chloride typically involves the sulfonation of 4,4-difluorobutane followed by chlorination. Recent advancements in catalytic methods have improved the efficiency and selectivity of this process, reducing byproducts and enhancing yield. The compound is often used as an electrophilic reagent in nucleophilic substitution reactions, where its sulfonyl group can be replaced by other functional groups such as hydroxyl or amino groups.

One of the most notable applications of 4,4-difluorobutane-1-sulfonyl chloride is in the synthesis of biologically active compounds. Researchers have utilized this compound to construct complex molecular frameworks with potential pharmacological activity. For instance, studies have shown that derivatives of this compound can act as inhibitors for certain enzymes involved in disease pathways, making them promising candidates for drug development.

In addition to its role in medicinal chemistry, 4,4-difluorobutane-1-sulfonyl chloride has found applications in polymer science. The fluorinated sulfonyl group can be incorporated into polymeric materials to enhance their thermal stability and chemical resistance. Recent research has explored its use in creating advanced coatings and adhesives with improved performance under harsh environmental conditions.

The electronic properties of 4,4-difluorobutane-1-sulfonyl chloride also make it a subject of interest in electrochemistry. Its ability to stabilize reactive intermediates has been leveraged in the development of new battery materials and electrocatalysts. For example, studies have demonstrated that derivatives of this compound can enhance the efficiency of oxygen reduction reactions in fuel cells.

In terms of safety considerations, while 4,4-difluorobutane-1-sulfonyl chloride is not classified as a hazardous material under normal handling conditions, proper precautions should be taken due to its reactive nature. Gloves and goggles are recommended when working with this compound to minimize exposure risks.

The growing demand for high-performance materials and innovative drug candidates has positioned 4,4-difluorobutane-1-sulfonyl chloride as a key intermediate in modern chemical synthesis. As research continues to uncover new applications and improve synthetic methodologies, this compound is expected to play an increasingly important role in both academic and industrial settings.